Cas no 6103-46-4 (1'-(4-methoxyphenyl)-1,3'-bipyrrolidin-2'-one)

• Product Name: 1'-(4-methoxyphenyl)-1,3'-bipyrrolidin-2'-one
• CAS No: 6103-46-4
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 1624498
• PubChem ID: 110770
• Update Time: 2025-04-21

1'-(4-methoxyphenyl)-1,3'-bipyrrolidin-2'-one Chemical and Physical Properties

Names and Identifiers

• 1'-(4-methoxyphenyl)-1,3'-bipyrrolidin-2'-one
• [1,3'-bipyrrolidin]-2'-one, 1'-(4-methoxyphenyl)-
• 1-(4-methoxyphenyl)-3-pyrrolidin-1-ylpyrrolidin-2-one
• 1-(p-Methoxyphenyl)-3-(1-pyrrolidinyl)pyrrolidin-2-one
• 1-(p-Methoxyphenyl)-3-pyrrolidino-2-pyrrolidinone
• DTXSID50976524
• 6103-46-4
• 2-Pyrrolidinone, 1-(p-methoxyphenyl)-3-pyrrolidino-
• 1'-(4-Methoxyphenyl)[1,3'-bipyrrolidin]-2'-one
• BRN 0488088

• Inchi： 1S/C15H20N2O2/c1-19-13-6-4-12(5-7-13)17-11-8-14(15(17)18)16-9-2-3-10-16/h4-7,14H,2-3,8-11H2,1H3
• InChI Key： TWAYYLLFOQXVJV-UHFFFAOYSA-N
• SMILES： O=C1C(CCN1C1C=CC(=CC=1)OC)N1CCCC1

Computed Properties

• Exact Mass: 260.1526
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.78